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Compound of Interest

Compound Name: 1,5-Dicaffeoylquinic acid

Cat. No.: B1669657 Get Quote

Introduction

1,5-Dicaffeoylquinic acid (1,5-DCQA) is a prominent member of the caffeoylquinic acid (CQA)

class of polyphenolic compounds, which are esters of caffeic acid and quinic acid.[1] Found in

various plants, notably from the Asteraceae family such as Artichoke (Cynara cardunculus) and

Arnica montana, 1,5-DCQA is recognized for its significant biological activities, including

antioxidant, neuroprotective, and anti-inflammatory properties.[1][2][3][4] Its well-defined

chemical structure and the availability of high-purity reference standards make it an essential

tool for the standardization and quality control of herbal medicines, functional foods, and

dietary supplements. These application notes provide detailed protocols for the use of 1,5-

DCQA as a reference standard in quantitative and qualitative phytochemical analysis.

Physicochemical Properties
Proper handling and storage of the analytical standard are crucial for obtaining accurate and

reproducible results. The key physicochemical properties of 1,5-Dicaffeoylquinic acid are

summarized below.
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Property Value References

Molecular Formula C₂₅H₂₄O₁₂ [2][3][5]

Molecular Weight 516.45 g/mol

CAS Number 30964-13-7 [2][5]

Synonyms
Cynarine, 1,3-Dicaffeoylquinic

acid*
[2][6]

Appearance
Crystalline solid / White

powder
[3][7]

Purity (Standard) ≥98.0% (HPLC)

Solubility

Soluble in DMSO (≥23

mg/mL), Ethanol (50 mg/mL),

DMF (71 mg/mL)

[2][3]

Storage (Solid)
Long-term: -20°C (stable for ≥

4 years); Short-term: 2-8°C
[3]

Storage (Solution)

Prepare fresh. If needed, store

at -20°C (up to 1 month) or

-80°C (up to 1 year) in

aliquots. Avoid repeated

freeze-thaw cycles.

[2][6]

*Note: The nomenclature and CAS numbers for dicaffeoylquinic acid isomers can be

inconsistent in literature; 1,5-DCQA is sometimes referred to as 1,3-DCQA (CAS: 19870-46-3).

[3][6][8] Verification of the standard's structure is recommended.

Quantitative Analysis Data
1,5-DCQA can be accurately quantified using various chromatographic techniques. The

following table summarizes typical validation parameters for HPLC-DAD and LC-MS/MS

methods.
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Parameter HPLC-DAD
LC-MS/MS (in
plasma)

References

Linearity Range
Concentration-

dependent
0.85 - 213 ng/mL [9][10][11]

Correlation Coeff. (r²) > 0.996 > 0.99 [10]

LOD ~0.23 µg/mL - [10]

LOQ ~0.71 µg/mL ~0.85 ng/mL [10][11]

Accuracy (Recovery) 100.4% ≥78.5% [10][11]

Precision (RSD%) < 3% < 13.8% [12][13]

Experimental Protocols
Preparation of Standard Solutions
Objective: To prepare accurate stock and working standard solutions of 1,5-DCQA for

calibration curves.

Materials:

1,5-Dicaffeoylquinic acid analytical standard (≥98% purity)

Methanol (HPLC or LC-MS grade)

Dimethyl sulfoxide (DMSO, optional, for initial solubilization)

Volumetric flasks (Class A)

Calibrated analytical balance

Micropipettes

Procedure:

Stock Solution (e.g., 1000 µg/mL): a. Accurately weigh 10 mg of 1,5-DCQA standard into a

10 mL Class A volumetric flask. b. Add a small amount of solvent (e.g., 1-2 mL of DMSO or
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methanol) to dissolve the solid completely. Gentle sonication can be used if necessary. c.

Once dissolved, bring the flask to volume with methanol. d. Mix thoroughly by inverting the

flask multiple times. e. Transfer to an amber vial and store at -20°C for up to one month.

Working Standard Solutions: a. Prepare a series of working standards by serial dilution of the

stock solution with the mobile phase or a solvent compatible with the analytical method (e.g.,

50% methanol). b. For a typical calibration curve (e.g., 1-100 µg/mL), dilute the stock

solution accordingly. For example, to prepare a 100 µg/mL solution, transfer 1 mL of the

stock solution into a 10 mL volumetric flask and bring to volume with the diluent. c. Prepare

these solutions fresh daily for optimal results.

Sample Preparation: Extraction from Plant Material
Objective: To efficiently extract 1,5-DCQA from a dried plant matrix (e.g., leaves).

Materials:

Dried, powdered plant material

Methanol (HPLC grade)

Water (HPLC grade)

Formic acid or Acetic acid

Vortex mixer, Sonicator, Centrifuge

Syringe filters (0.45 µm or 0.22 µm, PTFE or PVDF)

Procedure:

Extraction: a. Weigh approximately 1.0 g of the powdered plant material into a centrifuge

tube. b. Add 20 mL of 80% methanol in water (v/v), acidified with 0.1% formic acid to improve

stability. c. Vortex vigorously for 1 minute to ensure thorough mixing. d. Sonicate the mixture

in an ultrasonic bath for 30 minutes at room temperature. e. Centrifuge the sample at 4000

rpm for 15 minutes.
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Final Preparation: a. Carefully collect the supernatant. For exhaustive extraction, the pellet

can be re-extracted twice more, and the supernatants pooled. b. Filter the supernatant

through a 0.45 µm or 0.22 µm syringe filter into an HPLC vial. c. The sample is now ready for

analysis. If the concentration is expected to be high, further dilution with the mobile phase

may be necessary.

HPLC-DAD Analysis Protocol
Objective: To quantify 1,5-DCQA in prepared samples using High-Performance Liquid

Chromatography with a Diode Array Detector.

Parameter Recommended Condition

Column C18 Reverse-Phase (e.g., 250 x 4.6 mm, 5 µm)

Mobile Phase A
Water with 0.1% Formic Acid or 0.5%

Phosphoric Acid

Mobile Phase B Acetonitrile

Gradient

0-5 min: 10% B; 5-25 min: 10-25% B; 25-30

min: 25-50% B; 30-35 min: 50-10% B; 35-40

min: 10% B

Flow Rate 1.0 mL/min

Column Temperature 30°C

Injection Volume 10 µL

Detection DAD, 330 nm

Run Time 40 minutes

Reference:[10][14]

LC-MS/MS Analysis Protocol
Objective: For highly sensitive and selective quantification of 1,5-DCQA, especially in complex

biological matrices.
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Parameter Recommended Condition

Column
C18 Reverse-Phase (e.g., Zorbax Eclipse XDB-

C18, 100 x 2.1 mm, 3.5 µm)

Mobile Phase A
Water with 5 mM Ammonium Acetate or 0.1%

Formic Acid

Mobile Phase B Acetonitrile

Gradient

Optimized based on system and co-eluting

compounds. A typical start is 95:5 (A:B) ramping

to 5:95 (A:B).

Flow Rate 0.3 mL/min

Column Temperature 40°C

Injection Volume 5 µL

Ionization Mode Electrospray Ionization (ESI), Negative

Scan Mode Selected Reaction Monitoring (SRM)

Precursor Ion (Q1) m/z 515.1

Product Ions (Q3) m/z 353.1, m/z 191.0, m/z 179.1

Reference:[9][11][15][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1669657#1-5-dicaffeoylquinic-acid-as-a-standard-for-
phytochemical-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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